![molecular formula C20H19F2N5O2S B6173429 2-fluoro-N-{2-[5-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]ethyl}benzamide CAS No. 767326-29-4](/img/no-structure.png)
2-fluoro-N-{2-[5-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]ethyl}benzamide
Overview
Description
2-fluoro-N-{2-[5-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]ethyl}benzamide is a useful research compound. Its molecular formula is C20H19F2N5O2S and its molecular weight is 431.5. The purity is usually 95.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-fluoro-N-{2-[5-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]ethyl}benzamide' involves the synthesis of two key intermediates, which are then coupled together to form the final product. The first intermediate is 2-fluoro-N-(2-bromoethyl)benzamide, which is synthesized from 2-fluorobenzoyl chloride and 2-bromoethylamine. The second intermediate is 5-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)-4-methyl-4H-1,2,4-triazole, which is synthesized from 2-fluorobenzoyl isothiocyanate and 4-amino-5-mercapto-1,2,4-triazole. These two intermediates are then coupled together using N,N'-diisopropylcarbodiimide (DIC) and 4-dimethylaminopyridine (DMAP) to form the final product.", "Starting Materials": [ "2-fluorobenzoyl chloride", "2-bromoethylamine", "2-fluorobenzoyl isothiocyanate", "4-amino-5-mercapto-1,2,4-triazole", "N,N'-diisopropylcarbodiimide (DIC)", "4-dimethylaminopyridine (DMAP)" ], "Reaction": [ "Synthesis of 2-fluoro-N-(2-bromoethyl)benzamide:", "- React 2-fluorobenzoyl chloride with 2-bromoethylamine in the presence of triethylamine to form 2-fluoro-N-(2-bromoethyl)benzamide.", "Synthesis of 5-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)-4-methyl-4H-1,2,4-triazole:", "- React 2-fluorobenzoyl isothiocyanate with 4-amino-5-mercapto-1,2,4-triazole in the presence of triethylamine to form 5-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)-4-methyl-4H-1,2,4-triazole.", "Coupling of intermediates to form final product:", "- Dissolve 2-fluoro-N-(2-bromoethyl)benzamide and 5-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)-4-methyl-4H-1,2,4-triazole in dichloromethane.", "- Add N,N'-diisopropylcarbodiimide (DIC) and 4-dimethylaminopyridine (DMAP) to the reaction mixture.", "- Stir the reaction mixture at room temperature for several hours.", "- Purify the crude product by column chromatography to obtain the final product, 2-fluoro-N-{2-[5-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]ethyl}benzamide." ] } | |
CAS RN |
767326-29-4 |
Product Name |
2-fluoro-N-{2-[5-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]ethyl}benzamide |
Molecular Formula |
C20H19F2N5O2S |
Molecular Weight |
431.5 |
Purity |
95 |
Origin of Product |
United States |
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